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Compound of Interest

Compound Name:
1-Benzhydryl-3-(oxetan-3-

yl)azetidine

CAS No.: 1956321-68-8

Cat. No.: B11841910

Get Quote

Executive Summary
The N-benzhydryl azetidine moiety represents a unique intersection between a robust synthetic

intermediate and a privileged pharmacophore. While classically viewed as a "masked"

azetidine due to the orthogonality of the benzhydryl (diphenylmethyl) protecting group, recent

medicinal chemistry campaigns have validated the intact scaffold as a potent modulator of

monoamine transporters (DAT/SERT/NET) and a bioisostere for larger saturated heterocycles.

This guide analyzes the Structure-Activity Relationship (SAR) of this scaffold through two

distinct lenses:

Biological SAR: The role of the benzhydryl group in lipophilicity-driven CNS penetration and

receptor binding.

Synthetic SAR: The reactivity profile of the strained ring system under benzhydryl protection,

governing its stability and functionalization potential.
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The Azetidine Scaffold in Medicinal Chemistry[1][2]
[3][4][5]
Structural Attributes & Ring Strain
Azetidines are four-membered nitrogen heterocycles characterized by significant ring strain

(~26 kcal/mol), intermediate between aziridines and pyrrolidines. This strain imparts unique

properties:

Conformational Rigidity: The ring exists in a puckered conformation, creating a defined

vector for substituents at the 3-position.

Basicity Modulation: Azetidines typically exhibit lower pKa values (pKa ~10.4 for azetidine vs.

~11.1 for piperidine) due to increased s-character of the nitrogen lone pair, influencing

membrane permeability and metabolic stability.

Metabolic Stability: The azetidine ring is often more resistant to oxidative metabolism (e.g.,

P450-mediated

-oxidation) compared to pyrrolidines, making it a valuable bioisostere for gem-dimethyl or
piperidine groups.

The Benzhydryl Moiety: Dual Functionality
The benzhydryl group serves two critical roles:

Protective Shield: It provides significant steric bulk, shielding the nitrogen from unwanted

nucleophilic attacks during 3-position functionalization. It is orthogonal to Boc/Cbz groups

and is cleaved via catalytic hydrogenolysis (

, Pd/C) or strong acid conditions.

CNS Pharmacophore: When retained in the final API, the benzhydryl group acts as a

"lipophilic anchor," driving blood-brain barrier (BBB) penetration and providing high affinity for

hydrophobic pockets in targets like the Dopamine Transporter (DAT).

Structure-Activity Relationship (SAR) Analysis
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The SAR of N-benzhydryl azetidines is multidimensional. Modifications can be made to the

benzhydryl aromatic rings, the azetidine core, or the linker.

Biological SAR: Monoamine Transporter Affinity
In the context of CNS-active agents (e.g., DAT inhibitors), the N-benzhydryl motif is critical.[1]
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Structural Domain Modification
Effect on Activity
(DAT/SERT/NET)

Benzhydryl Rings Unsubstituted
High affinity for DAT; moderate

selectivity.

4,4'-Difluoro

Increases metabolic stability;

often enhances DAT selectivity

over SERT.

4,4'-Dichloro

significantly increases

lipophilicity and DAT affinity

(classic GBR-series mimic).

Bis(4-methoxy)
Reduces affinity; increases

liability for O-demethylation.

Azetidine Ring 3-OH

Reduces lipophilicity; creates a

handle for further

derivatization; weak DAT

affinity alone.

3-Aryl

Critical for high potency;

mimics the spatial

arrangement of

cocaine/methylphenidate

pharmacophores.

3-Carboxylic Acid

Abolishes CNS activity

(zwitterionic); used for

peripheral targets (e.g., GABA

uptake).

Nitrogen Center Quaternization

Generally abolishes transport

inhibition (requires

protonatable amine).

Synthetic SAR: Reactivity & Stability
When used as an intermediate, the "activity" refers to chemical stability.
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Steric Protection: The benzhydryl group effectively prevents N-alkylation or acylation under

mild conditions, allowing selective functionalization of the 3-position (e.g., oxidation of 3-

hydroxy to 3-keto).

Ring Opening: Despite the protection, the ring strain makes the system susceptible to

nucleophilic ring-opening at elevated temperatures or in the presence of strong Lewis acids.

Visualizing the SAR
The following diagram illustrates the pharmacophoric and reactive zones of the scaffold.
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Caption: Pharmacophore dissection of N-benzhydryl azetidine showing biological (dashed) and

synthetic (dotted) roles.

Experimental Protocols
Synthesis of 1-Benzhydrylazetidin-3-ol
This is the foundational intermediate for most SAR studies. The synthesis utilizes

epichlorohydrin and benzhydrylamine, leveraging the "gem-disubstituent" effect of the bulky

benzhydryl group to favor cyclization.

Reagents:

Benzhydrylamine (1.0 eq)

Epichlorohydrin (1.1 eq)

Methanol (Solvent)

Sodium Hydroxide (aq) or Triethylamine

Protocol:

Alkylation: Dissolve benzhydrylamine (18.3 g, 100 mmol) in MeOH (50 mL). Add

epichlorohydrin (10.2 g, 110 mmol) dropwise at 0°C.

Stir: Allow the mixture to warm to room temperature and stir for 24-48 hours. This forms the

acyclic chlorohydrin intermediate.

Cyclization: Reflux the solution for 72 hours. Note: The bulky benzhydryl group promotes the

intramolecular displacement of chloride.

Workup: Concentrate the solvent in vacuo. Redissolve the residue in

and wash with saturated

.
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Purification: Crystallize from Ligroin/Benzene or purify via silica gel chromatography

(EtOAc/Hexane).

Yield: Typical yields range from 60-75%.

Validation Point: The product should show a characteristic multiplet at

4.4-4.6 ppm (1H) for the CH-O proton in

NMR.

Deprotection (Hydrogenolysis)
To access the free azetidine for library generation:

Dissolution: Dissolve N-benzhydryl azetidine in MeOH.

Catalyst: Add Pd(OH)

/C (Pearlman's catalyst, 10-20 wt%).

Hydrogenation: Stir under

atmosphere (1-5 atm) at RT for 12-24h.

Filtration: Filter through Celite to remove catalyst.

Isolation: Isolate the azetidine as a salt (e.g., HCl or oxalate) immediately, as free azetidines

can be volatile and unstable.

Mechanistic Pathways & Decision Logic
The following diagram outlines the decision logic for utilizing this scaffold in a drug discovery

campaign, distinguishing between its use as a transient intermediate and a final

pharmacophore.
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Caption: Strategic workflow for N-benzhydryl azetidine optimization based on therapeutic target

localization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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